Pallado-catalysed hydrophosphination of alkynes: access to enantio-enriched P-stereogenic vinyl phosphine–boranes†

Chemical Communications Pub Date: 2006-06-26 DOI: 10.1039/B607434K

Abstract

Preliminary results dealing with the synthesis of non-racemic P-stereogenic vinylphosphineboranes by hydrophosphination of alkynes in the presence of a chiral catalyst are reported.

Graphical abstract: Pallado-catalysed hydrophosphination of alkynes: access to enantio-enriched P-stereogenic vinyl phosphine–boranes
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